6-methyl-N-[1-(4-morpholinophenyl)ethyl]-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinesulfonamide

• IUPAC Name: 6-methyl-N-[1-(4-morpholin-4-ylphenyl)ethyl]-2,4-dioxo-1H-pyrimidine-5-sulfonamide
• InChI: InChI=1S/C17H22N4O5S/c1-11(13-3-5-14(6-4-13)21-7-9-26-10-8-21)20-27(24,25)15-12(2)18-17(23)19-16(15)22/h3-6,11,20H,7-10H2,1-2H3,(H2,18,19,22,23)
• InChI Key: REBALLNOVRPGEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=O)N1)S(=O)(=O)NC(C)C2=CC=C(C=C2)N3CCOCC3
• Molecular Formula: C17H22N4O5S
• Molecular Weight: 394.4 g/mol

Description

6-methyl-N-[1-(4-morpholinophenyl)ethyl]-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinesulfonamide is a complex organic compound that belongs to the class of pyrimidine derivatives. These compounds are known for their diverse biological activities and are widely studied in medicinal chemistry for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-methyl-N-[1-(4-morpholinophenyl)ethyl]-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinesulfonamide can be achieved through a multistep process involving the Biginelli reaction. This reaction is an acid-catalyzed multicomponent condensation of an aromatic aldehyde, urea, and ethyl acetoacetate. The reaction typically uses hydrochloric acid as a catalyst and is carried out under reflux conditions in ethanol .

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the Biginelli reaction conditions to maximize yield and purity. This could include the use of more efficient catalysts, such as p-toluenesulfonic acid, and the implementation of continuous flow reactors to enhance reaction efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

6-methyl-N-[1-(4-morpholinophenyl)ethyl]-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinesulfonamide can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the morpholine ring, using reagents like alkyl halides.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of reduced pyrimidine derivatives.

Substitution: Formation of alkylated morpholine derivatives.

Scientific Research Applications

6-methyl-N-[1-(4-morpholinophenyl)ethyl]-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinesulfonamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential as an enzyme inhibitor.

Medicine: Investigated for its potential therapeutic effects, including anticancer and antimicrobial activities.

Industry: Used in the development of new materials and as a catalyst in various chemical reactions

Mechanism of Action

The mechanism of action of 6-methyl-N-[1-(4-morpholinophenyl)ethyl]-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. It may inhibit enzyme activity by binding to the active site or allosteric site, thereby preventing substrate binding and subsequent catalytic activity. The exact molecular pathways involved can vary depending on the specific biological context .

Comparison with Similar Compounds

Similar Compounds

• Ethyl 5-methyl-7-(4-morpholinophenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylate
• 4-chloro-6-methylmercaptopyrazolo[3,4-d]pyrimidine
• Pyrazolo[3,4-d]pyrimidine derivatives

Uniqueness

6-methyl-N-[1-(4-morpholinophenyl)ethyl]-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinesulfonamide is unique due to its specific structural features, such as the presence of a morpholine ring and a sulfonamide group. These features contribute to its distinct chemical reactivity and biological activity compared to other pyrimidine derivatives .